Cas no 2445786-55-8 (3-Dimethylphosphoryl-4,4,4-trifluorobutanoic acid)

• Product Name: 3-Dimethylphosphoryl-4,4,4-trifluorobutanoic acid
• CAS No: 2445786-55-8
• MF: C₆H₁₀F₃O₃P
• MW: 218.110773563385
• CID: 6196502
• PubChem ID: 155821702
• Update Time: 2025-05-20

3-Dimethylphosphoryl-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7445585
• 2445786-55-8
• 3-Dimethylphosphoryl-4,4,4-trifluorobutanoic acid
• 3-(dimethylphosphoryl)-4,4,4-trifluorobutanoic acid

• Inchi： 1S/C6H10F3O3P/c1-13(2,12)4(3-5(10)11)6(7,8)9/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： UUSFXCKHKNFNAI-UHFFFAOYSA-N
• SMILES： P(C)(C)(C(C(F)(F)F)CC(=O)O)=O

Computed Properties

• Exact Mass: 218.03196566g/mol
• Monoisotopic Mass: 218.03196566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-Dimethylphosphoryl-4,4,4-trifluorobutanoic acid

3-Dimethylphosphoryl-4,4,4-trifluorobutanoic Acid: A Comprehensive Overview

3-Dimethylphosphoryl-4,4,4-trifluorobutanoic acid, with the CAS number 2445786-55-8, is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its distinctive structure, which combines a phosphoryl group with a trifluorobutanoic acid moiety. The phosphoryl group, derived from phosphoric acid, introduces interesting electronic properties, while the trifluorobutanoic acid component adds a fluorinated element that enhances its chemical reactivity and stability.

Recent studies have highlighted the potential of 3-Dimethylphosphoryl-4,4,4-trifluorobutanoic acid in various applications. For instance, researchers have explored its role in the development of advanced materials for energy storage systems. The compound's ability to form stable coordination complexes with metal ions has been leveraged in the synthesis of high-capacity cathodes for lithium-ion batteries. This application is particularly promising given the growing demand for sustainable energy solutions.

In addition to its role in energy storage, 3-Dimethylphosphoryl-4,4,4-trifluorobutanoic acid has shown potential in pharmaceutical research. Its unique chemical structure allows for selective interactions with biological molecules, making it a valuable tool in drug design. Recent experiments have demonstrated its ability to inhibit certain enzymes involved in disease pathways, suggesting its potential as a lead compound for therapeutic agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized the synthesis pathway by incorporating novel catalysts and reaction techniques. These advancements have not only improved the yield but also reduced the environmental impact of the production process.

From an environmental standpoint, the fluorinated nature of 3-Dimethylphosphoryl-4,4,4-trifluorobutanoic acid raises questions about its biodegradability and ecological impact. However, recent studies suggest that under certain conditions, the compound can undergo controlled degradation without releasing harmful byproducts. This finding is crucial for ensuring its safe use in industrial and medical applications.

In conclusion, 3-Dimethylphosphoryl-4,4,4-trifluorobutanoic acid represents a significant advancement in organic chemistry. Its versatile properties and wide-ranging applications make it a subject of ongoing research. As scientists continue to explore its potential, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.